2-Ethoxy-5-fluorouracil

Description

2-Ethoxy-5-fluorouracil (2-EFU) is an organic compound belonging to the class of fluoropyrimidines. It is a structural analog of the chemotherapeutic agent 5-fluorouracil (5-FU), differing by the addition of an ethoxy group at the second carbon position. While 2-EFU is not currently used as a therapeutic agent, it has been explored in scientific research for its potential implications in 5-FU treatment.

2-EFU is investigated primarily for its potential as a prodrug for 5-FU. Prodrugs are inactive compounds that convert into their active forms within the body, and this approach aims to improve the therapeutic profile of 5-FU by addressing its limitations. Studies have shown that 2-EFU can be enzymatically converted to 5-FU within cells, suggesting its potential as a prodrug strategy. However, more research is necessary to evaluate its efficacy, safety, and overall therapeutic benefits compared to existing 5-FU formulations. 2-Ethoxy-5-fluorouracil is also known as 2-Ethoxy-5-fluoropyrimidin-4(1H)-one. The biological activity of 2-Ethoxy-5-fluorouracil is mainly because it functions as an antimetabolite. It acts by disrupting DNA and RNA synthesis, which leads to cell death, making it effective against rapidly dividing cancer cells.

Another pyrimidine analog, Fluorouracil, is aSmall Molecule . It's a pyrimidine analog used to treat basal cell carcinomas and as an injection in palliative cancer treatment . It interferes with DNA synthesis by blocking the thymidylate synthetase conversion of deoxyuridylic acid to thymidylic acid .

• CAS No.: 56177-80-1
• Product Name: 2-Ethoxy-5-fluorouracil
• Molecular Formula: C6H7FN2O2
• Molecular Weight: 158.13 g/mol
• IUPAC Name: 2-ethoxy-5-fluoro-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C6H7FN2O2/c1-2-11-6-8-3-4(7)5(10)9-6/h3H,2H2,1H3,(H,8,9,10)
• Standard InChIKey: XREDGJFKPWBNRQ-UHFFFAOYSA-N
• SMILES: CCOC1=NC=C(C(=O)N1)F
• Canonical SMILES: CCOC1=NC=C(C(=O)N1)F
• Appearance: White to Tan Powder or Crystals
• Purity: > 95%
• Synonyms: Ethoxy-5-fluoro-4(3H)-pyrimidinone; 2-Ethoxy-5-fluoro-1H-pyrimidin-4-one; 5-Fluoro-2-ethoxy-4(1H)pyrimidinone
• PubChem Compound: 92041
• Last Modified: Aug 15 2023